Cas no 441014-81-9 (2-Fluoro-1,4-dioxane)

• Product Name: 2-Fluoro-1,4-dioxane
• CAS No: 441014-81-9
• MF: C₄H₇FO₂
• MW: 106.095585107803
• CID: 2642858
• PubChem ID: 11159300
• Update Time: 2025-06-08

2-Fluoro-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6374304
• 2-fluoro-1,4-dioxane
• 2-fluorodioxane
• 441014-81-9
• 2-Fluoro-1,4-dioxane

• Inchi： 1S/C4H7FO2/c5-4-3-6-1-2-7-4/h4H,1-3H2
• InChI Key： NTBNJNOEUIEPGG-UHFFFAOYSA-N
• SMILES： FC1COCCO1

Computed Properties

• Exact Mass: 106.04300762Da
• Monoisotopic Mass: 106.04300762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-Fluoro-1,4-dioxane

2-Fluoro-1,4-Dioxane: A Comprehensive Overview

2-Fluoro-1,4-dioxane (CAS No. 441014-81-9) is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which combines a fluorine atom at the 2-position of a dioxane ring, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have further enhanced its utility, particularly in the development of novel pharmaceutical agents and advanced materials.

The dioxane ring in 2-fluoro-1,4-dioxane provides a rigid and planar structure, which is advantageous for various chemical reactions. The presence of the fluorine atom introduces electronic effects that can modulate the reactivity of the molecule, making it an ideal substrate for fluorination reactions. Recent studies have demonstrated that this compound can serve as a precursor for the synthesis of fluorinated heterocycles, which are widely used in drug discovery due to their unique pharmacokinetic properties.

One of the most notable applications of 2-fluoro-1,4-dioxane is in the field of medicinal chemistry. Researchers have utilized this compound to develop novel antiviral agents, particularly targeting RNA viruses such as influenza and hepatitis C. The ability of 2-fluoro-1,4-dioxane to act as a building block for nucleoside analogs has been extensively explored, with recent findings highlighting its potential in inhibiting viral replication without significant cytotoxicity.

In addition to its role in pharmaceuticals, 2-fluoro-1,4-dioxane has found applications in materials science. The compound has been used as a precursor for the synthesis of advanced polymers and high-performance materials. For instance, recent research has focused on its use in the development of fluorinated polymers with enhanced thermal stability and mechanical properties. These materials are promising candidates for use in aerospace and electronics industries.

The synthesis of 2-fluoro-1,4-dioxane has also been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that utilize catalytic systems or microwave-assisted synthesis. These advancements have not only improved the yield but also reduced the environmental footprint of the production process.

From an environmental perspective, understanding the behavior of 2-fluoro-1,4-dioxane in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is required to assess its long-term impact on aquatic ecosystems and develop strategies for mitigating any potential risks.

In conclusion, 2-fluoro-1,4-dioxane (CAS No. 441014-81-9) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.